1-Cyclopropoxy-2,4-dimethoxybenzene

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 1-cyclopropyloxy-2,4-dimethoxybenzene
• InChI: InChI=1S/C11H14O3/c1-12-9-5-6-10(11(7-9)13-2)14-8-3-4-8/h5-8H,3-4H2,1-2H3
• InChI Key: KGALSMAEQNQENO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CC2)OC

Description

1-Cyclopropoxy-2,4-dimethoxybenzene is a substituted benzene derivative featuring a cyclopropoxy group at the 1-position and methoxy groups at the 2- and 4-positions. Cyclopropane rings are known for their unique steric and electronic properties, often enhancing bioactivity in pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Cyclopropoxy-2,4-dimethoxybenzene can be synthesized through a multi-step process involving the cyclopropylation of a dimethoxybenzene derivative. One common method involves the reaction of 2,4-dimethoxybenzene with cyclopropyl bromide in the presence of a strong base such as sodium hydride. The reaction typically takes place in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of 1-cyclopropoxy-2,4-dimethoxybenzene may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropoxy-2,4-dimethoxybenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield cyclopropyl-substituted benzene derivatives.

Substitution: Electrophilic aromatic substitution reactions, such as nitration and halogenation, can occur at the benzene ring, facilitated by the electron-donating methoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Cyclopropyl-substituted benzene derivatives.

Substitution: Nitro and halogenated derivatives of 1-cyclopropoxy-2,4-dimethoxybenzene.

Scientific Research Applications

1-Cyclopropoxy-2,4-dimethoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-cyclopropoxy-2,4-dimethoxybenzene involves its interaction with specific molecular targets and pathways. The compound’s cyclopropyl group can engage in ring-opening reactions, while the methoxy groups can participate in electron-donating interactions, influencing the reactivity of the benzene ring. These interactions can modulate the compound’s biological activity and its ability to interact with enzymes and receptors .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and applications of 1-Cyclopropoxy-2,4-dimethoxybenzene and its analogs:

Compound Name	Molecular Formula	Substituents (Position)	Key Properties/Applications	Reference
1-Cyclopropoxy-2,4-dimethoxybenzene	C₁₂H₁₆O₃	Cyclopropoxy (1), MeO (2,4)	Potential bioactive/pharmaceutical use (inferred)	—
1-Propyl-3,4-dimethoxybenzene	C₁₁H₁₆O₂	Propyl (1), MeO (3,4)	Phytochemical studies (e.g., Cnidium monnieri)
1,5-Dibromo-2,4-dimethoxybenzene	C₈H₈Br₂O₂	Br (1,5), MeO (2,4)	Intermediate for Elvitegravir (anti-HIV) and Psoralidin (anticancer)
Methylisoeugenol	C₁₁H₁₄O₂	Propenyl (1), MeO (3,4)	Flavoring agent, natural product in plants
1-(Benzyloxy)-2,4-difluorobenzene	C₁₃H₁₀F₂O₂	Benzyloxy (1), F (2,4)	Synthetic intermediate for alkylation reactions

Key Observations:

• Substituent Effects : The cyclopropoxy group introduces steric strain due to its three-membered ring, which may enhance binding affinity in drug design compared to linear alkyl chains (e.g., propyl) or halogens (Br) .
• Electronic Properties : Methoxy groups at 2,4-positions in all compounds provide electron-donating effects, stabilizing aromatic systems. Halogens (Br, F) and benzyloxy groups introduce electron-withdrawing or bulky effects, altering reactivity .

Physicochemical Properties

• Planarity and Crystal Packing: 1,5-Dibromo-2,4-dimethoxybenzene exhibits near-planarity (r.m.s. deviation = 0.0330 Å) with weak C–H···O interactions influencing crystal packing . The cyclopropoxy group may disrupt planarity due to its non-planar geometry, affecting solubility and crystallinity.
• Intermolecular Interactions : Methoxy groups facilitate hydrogen bonding, while halogens (Br, F) engage in halogen bonding. Cyclopropane’s strain energy (~27 kcal/mol) could enhance reactivity in ring-opening reactions .